Cas no 68518-54-7 (Polyquaternium 1)

• Product Name: Polyquaternium 1
• CAS No: 68518-54-7
• MF: C₂₂H₄₈Cl₃N₃O₆
• MW: 556.992024421692
• CID: 858127
• Update Time: 2023-08-02

Polyquaternium 1 Chemical and Physical Properties

Names and Identifiers

• POLYQUATERNIUM-1
• Polyquaternium 1
• Polyquad
• Onamer M
• BCP24428

• Inchi： 1S/C22H48N3O6.3ClH/c1-23(2,7-3-5-9-24(11-17-26,12-18-27)13-19-28)8-4-6-10-25(14-20-29,15-21-30)16-22-31;;;/h3-6,26-31H,7-22H2,1-2H3;3*1H/q+3;;;/p-3
• InChI Key： OTIWYSKRSMXGNK-UHFFFAOYSA-K
• SMILES： [Cl-].[Cl-].[Cl-].OCC[N+](CCO)(CCO)CC=CC[N+](C)(C)CC=CC[N+](CCO)(CCO)CCO

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 20
• Complexity: 424
• Topological Polar Surface Area: 121